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Compound of Interest

Compound Name:
Calendoflavobioside 5-O-

glucoside

Cat. No.: B12362513 Get Quote

Introduction

Calendoflavobioside 5-O-glucoside is a flavonoid glycoside found in Calendula officinalis

(pot marigold), a plant known for its various bioactive compounds, including flavonoids, which

possess anti-inflammatory, astringent, antifungal, and antiseptic properties.[1] Ultrasound-

assisted extraction (UAE) is a modern and efficient technique for extracting bioactive

compounds from plant materials. It offers several advantages over conventional methods, such

as reduced extraction time, lower solvent consumption, and increased extraction yield.[2][3]

This application note provides a detailed protocol for the ultrasound-assisted extraction of

Calendoflavobioside 5-O-glucoside from Calendula officinalis flowers.

Principle of Ultrasound-Assisted Extraction

Ultrasound-assisted extraction utilizes acoustic cavitation to disrupt plant cell walls, facilitating

the release of intracellular contents into the solvent. The collapse of cavitation bubbles near the

cell surfaces creates microjets and shockwaves that enhance mass transfer and solvent

penetration, thereby improving the extraction efficiency of the target compounds.[4][5]

Experimental Protocol
1. Materials and Reagents

Dried Calendula officinalis flower petals
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Ethanol (various concentrations, e.g., 40-80%)[1]

Deionized water

Reference standard of Calendoflavobioside 5-O-glucoside (for analytical purposes)

HPLC grade solvents (for analysis)

2. Equipment

Ultrasonic bath or probe system with temperature and power control[1][2]

Grinder or mill

Analytical balance

Beakers and flasks

Filtration apparatus (e.g., vacuum filtration with Whatman filter paper)[6]

Rotary evaporator

High-Performance Liquid Chromatography (HPLC) system for quantification[7][8]

3. Sample Preparation

Dry the Calendula officinalis flower petals at a controlled temperature (e.g., 40-50°C) to a

constant weight.

Grind the dried petals into a fine powder using a grinder or mill to increase the surface area

for extraction.

4. Ultrasound-Assisted Extraction Procedure

Weigh a specific amount of the powdered plant material (e.g., 1 gram).

Place the powder in an extraction vessel (e.g., a flask or beaker).

Add the extraction solvent (e.g., ethanol-water mixture) at a defined solid-to-liquid ratio.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://scispace.com/pdf/the-optimization-of-ultrasound-assisted-extraction-of-total-55c9ss3puc.pdf
https://www.benchchem.com/product/b12362513?utm_src=pdf-body
https://scispace.com/pdf/the-optimization-of-ultrasound-assisted-extraction-of-total-55c9ss3puc.pdf
https://phcog.com/article/sites/default/files/PhcogMag-15-65-547.pdf
https://www.mdpi.com/2304-8158/14/2/291
https://www.researchgate.net/publication/331608048_Detection_and_isolation_of_flavonoids_from_Calendula_officinalis_FAsteraceae_cultivated_in_Iraq
https://www.mdpi.com/1420-3049/28/13/5166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the extraction vessel in the ultrasonic bath or immerse the ultrasonic probe into the

mixture.

Set the extraction parameters:

Ultrasonic Power/Frequency: e.g., 150 W, 40 kHz[1]

Temperature: e.g., 64.2°C[1]

Extraction Time: e.g., 29 minutes[1]

After sonication, separate the extract from the solid residue by filtration.[1]

The collected extract can be concentrated using a rotary evaporator if necessary.

Store the final extract at a low temperature (e.g., 4°C) for further analysis.

5. Quantification of Calendoflavobioside 5-O-glucoside

The concentration of Calendoflavobioside 5-O-glucoside in the extract can be determined

using High-Performance Liquid Chromatography (HPLC).

Mobile Phase: A gradient of solvents such as acetonitrile and water with an acidic modifier

(e.g., formic acid) is typically used for the separation of flavonoid glycosides.

Column: A C18 reversed-phase column is commonly employed.

Detection: UV detection at a wavelength corresponding to the maximum absorbance of the

flavonoid glycoside (typically between 280 and 370 nm).

Quantification: A calibration curve is generated using a reference standard of

Calendoflavobioside 5-O-glucoside to quantify the amount in the extract.

Data Presentation: Optimized UAE Parameters for
Flavonoid Extraction
The following table summarizes optimized conditions for the ultrasound-assisted extraction of

flavonoids from various plant sources, which can serve as a starting point for the specific
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extraction of Calendoflavobioside 5-O-glucoside from Calendula officinalis.

Parameter

Calendula
officinalis
(Total
Flavonoids)[1]

Eucommia
ulmoides
(Flavonoids)[4]

Lactuca indica
(Flavonoids)[9]

Andrographis
echioides
(Flavonoids)[2]

Solvent 39.6% Ethanol 70% Ethanol 58.86% Ethanol 77% Ethanol

Temperature (°C) 64.2 Not specified Not specified
Room

Temperature

Time (min) 29 25 30 41

Solid-to-Liquid

Ratio
1:20 g/mL 1:30 g/mL 1:24.76 mL/g 1:35 mL/g

Ultrasonic Power

(W)
150 250 411.43 230

Frequency (kHz) 40 Not specified Not specified 40

Yield
220.2 mg/100g

d.w.
169.3 mg/g 48.01 mg/g 10.91 mg CE/g

Experimental Workflow Diagram

Sample Preparation Ultrasound-Assisted Extraction Analysis
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Caption: Workflow for Ultrasound-Assisted Extraction and Analysis.

Signaling Pathway Diagram (Illustrative)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12362513?utm_src=pdf-body
https://scispace.com/pdf/the-optimization-of-ultrasound-assisted-extraction-of-total-55c9ss3puc.pdf
https://www.mdpi.com/2227-9717/13/6/1905
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2023.1065662/full
https://phcog.com/article/sites/default/files/PhcogMag-15-65-547.pdf
https://www.benchchem.com/product/b12362513?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a specific signaling pathway for Calendoflavobioside 5-O-glucoside is not detailed in

the provided context, the following diagram illustrates a general anti-inflammatory pathway that

flavonoids are often involved in, for conceptual understanding.
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Pro-inflammatory Cytokines
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Caption: General Anti-inflammatory Pathway of Flavonoids.

Conclusion

Ultrasound-assisted extraction is a highly effective method for obtaining Calendoflavobioside
5-O-glucoside from Calendula officinalis. The optimized parameters derived from studies on

total flavonoid extraction from this plant provide a robust starting point for developing a specific

and efficient protocol. This advanced extraction technique, coupled with precise analytical
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methods like HPLC, is crucial for the research and development of new drugs and functional

ingredients based on this bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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